Cas no 840463-11-8 ((5Z)-3-(3-fluorophenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one)

(5Z)-3-(3-fluorophenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one structure
840463-11-8 structure
Product Name:(5Z)-3-(3-fluorophenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one
CAS No:840463-11-8
MF:C15H9FN2OS2
MW:316.373163938522
CID:6113014
PubChem ID:1886391
Update Time:2023-12-13

(5Z)-3-(3-fluorophenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

    • (5Z)-3-(3-fluorophenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one
    • (5Z)-3-(3-fluorophenyl)-5-(pyridin-2-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
    • 4-Thiazolidinone, 3-(3-fluorophenyl)-5-(2-pyridinylmethylene)-2-thioxo-
    • (Z)-3-(3-fluorophenyl)-5-(pyridin-2-ylmethylene)-2-thioxothiazolidin-4-one
    • 3-(3-Fluorophenyl)-5-(pyridin-2-ylmethylene)-2-thioxothiazolidin-4-one
    • F1668-0171
    • (5Z)-3-(3-fluorophenyl)-5-[(pyridin-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
    • 840463-11-8
    • AKOS002229677
    • Inchi: 1S/C15H9FN2OS2/c16-10-4-3-6-12(8-10)18-14(19)13(21-15(18)20)9-11-5-1-2-7-17-11/h1-9H
    • InChI Key: LCPBDAYLCQXUKF-UHFFFAOYSA-N
    • SMILES: S1C(=CC2=NC=CC=C2)C(=O)N(C2=CC=CC(F)=C2)C1=S

Computed Properties

  • Exact Mass: 316.01403342g/mol
  • Monoisotopic Mass: 316.01403342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 469
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 90.6Ų

Experimental Properties

  • Density: 1.50±0.1 g/cm3(Predicted)
  • Boiling Point: 470.8±55.0 °C(Predicted)
  • pka: 0.96±0.19(Predicted)

(5Z)-3-(3-fluorophenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1668-0171-2μmol
(5Z)-3-(3-fluorophenyl)-5-[(pyridin-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
840463-11-8 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1668-0171-5μmol
(5Z)-3-(3-fluorophenyl)-5-[(pyridin-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
840463-11-8 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1668-0171-10μmol
(5Z)-3-(3-fluorophenyl)-5-[(pyridin-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
840463-11-8 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1668-0171-20μmol
(5Z)-3-(3-fluorophenyl)-5-[(pyridin-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
840463-11-8 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1668-0171-1mg
(5Z)-3-(3-fluorophenyl)-5-[(pyridin-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
840463-11-8 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1668-0171-2mg
(5Z)-3-(3-fluorophenyl)-5-[(pyridin-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
840463-11-8 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1668-0171-3mg
(5Z)-3-(3-fluorophenyl)-5-[(pyridin-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
840463-11-8 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1668-0171-4mg
(5Z)-3-(3-fluorophenyl)-5-[(pyridin-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
840463-11-8 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1668-0171-5mg
(5Z)-3-(3-fluorophenyl)-5-[(pyridin-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
840463-11-8 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1668-0171-10mg
(5Z)-3-(3-fluorophenyl)-5-[(pyridin-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
840463-11-8 90%+
10mg
$79.0 2023-05-17
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd